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Compound of Interest

Compound Name: GSK864

Cat. No.: B15615485 Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in overcoming common solubility challenges encountered when

working with the selective IDH1 mutant inhibitor, GSK864.

Frequently Asked Questions (FAQs)
Q1: What is GSK864 and what is its primary mechanism of action?

GSK864 is a potent and selective allosteric inhibitor of isocitrate dehydrogenase 1 (IDH1)

mutants, including R132C, R132H, and R132G.[1][2][3] These mutations are gain-of-function

mutations that lead to the production of the oncometabolite D-2-hydroxyglutarate (2-HG).[4]

GSK864 binds to an allosteric site on the mutant IDH1 enzyme, locking it in an inactive

conformation and thereby inhibiting the production of 2-HG.[5] This reduction in 2-HG levels

can help to restore normal cellular differentiation in cancer cells, particularly in acute myeloid

leukemia (AML).[5][6]

Q2: I'm observing precipitation when I dilute my GSK864 stock solution into my cell culture

media. What is the likely cause?

This is a common issue when working with hydrophobic small molecules like GSK864.[7] The

precipitation occurs because the compound, which is soluble in a high-concentration organic

solvent stock, becomes insoluble when diluted into an aqueous environment like cell culture

media.[7][8] This indicates that the solubility limit of GSK864 in the final aqueous solution has

been exceeded.
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Q3: What is the recommended solvent for preparing a stock solution of GSK864?

The most highly recommended solvent for preparing a high-concentration stock solution of

GSK864 is Dimethyl Sulfoxide (DMSO).[1][2][6] It is crucial to use anhydrous, high-purity

DMSO, as hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the

compound.[1][2] Other solvents such as ethanol and Dimethylformamide (DMF) can also be

used.[6]

Q4: What is the maximum concentration of DMSO that is safe for my cells in culture?

To minimize solvent-induced toxicity, the final concentration of DMSO in your cell culture

medium should generally be kept below 0.5%, and ideally at or below 0.1%.[9] It is essential to

include a vehicle control (media with the same final concentration of DMSO without GSK864) in

your experiments to account for any potential effects of the solvent on the cells.

Troubleshooting Guide
Issue: GSK864 precipitates out of solution upon dilution in aqueous media.

This is a common challenge that can be addressed through several strategies:

Optimize the Dilution Process: Instead of diluting the concentrated DMSO stock directly into

the aqueous medium, perform initial serial dilutions in DMSO to lower the concentration

before the final dilution into your buffer or media. This gradual change in solvent polarity can

help prevent the compound from crashing out.

Lower the Final Concentration: The most straightforward approach is to use a lower final

working concentration of GSK864 in your experiment.[10]

Use a Co-solvent System: For in vivo or other challenging applications, a co-solvent system

can be employed. A common formulation involves initially dissolving GSK864 in DMSO and

then further diluting it in a vehicle containing agents like PEG300 and Tween-80.[1][2][11]

Sonication: If you observe precipitation or phase separation during preparation, gentle

heating and/or sonication can aid in dissolution.[1]
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pH Adjustment: For some compounds, adjusting the pH of the final aqueous medium can

improve solubility, especially for ionizable molecules.[12] However, it is critical to ensure the

chosen pH is compatible with your biological assay.

Data Presentation
Table 1: Solubility of GSK864 in Various Solvents

Solvent/System Concentration Observations

DMSO 100 mg/mL (179.02 mM)

Requires sonication; use of

newly opened, anhydrous

DMSO is critical.[1][2]

DMSO 20 mg/mL Soluble.[6]

Ethanol 20 mg/mL Soluble.[6]

DMF 20 mg/mL Soluble.[6]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL Soluble.[6]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.48 mM) Clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (4.48 mM)

Suspended solution; requires

sonication.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.48 mM) Clear solution.[1]

Water Insoluble

Ethanol Insoluble In some reported cases.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK864 Stock Solution in DMSO

Materials:

GSK864 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the mass of GSK864 required to make a 10 mM stock solution (Molecular Weight

of GSK864 is 558.60 g/mol ).

Carefully weigh the calculated amount of GSK864 powder and transfer it to a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. If dissolution is

difficult, gentle warming or brief sonication can be applied.

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability.[1]

Protocol 2: Diluting GSK864 into Cell Culture Media

Materials:

10 mM GSK864 stock solution in DMSO

Cell culture medium, pre-warmed to 37°C

Sterile microcentrifuge tubes

Procedure:

Thaw the 10 mM GSK864 stock solution at room temperature.
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Perform an intermediate dilution of the stock solution in fresh, anhydrous DMSO. For

example, to achieve a final concentration of 10 µM in your cell culture, you could first dilute

the 10 mM stock 1:10 in DMSO to get a 1 mM intermediate stock.

Add the desired volume of the intermediate DMSO stock to your pre-warmed cell culture

medium. For a final concentration of 10 µM from a 1 mM intermediate stock, you would

perform a 1:100 dilution (e.g., add 10 µL of 1 mM GSK864 to 990 µL of media).

Mix immediately and thoroughly by gentle pipetting or inversion to ensure rapid and even

dispersion.

Visually inspect the medium for any signs of precipitation. If precipitation occurs, refer to the

troubleshooting guide.

Always prepare a vehicle control with the same final concentration of DMSO.

Visualizations
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GSK864 Solubility Troubleshooting Workflow

Start: GSK864 Precipitation in Media

1. Verify Stock Solution
- Is DMSO anhydrous?

- Is stock fully dissolved?

2. Optimize Dilution
- Perform serial dilutions in DMSO first
- Add dropwise to media with vortexing

Stock OK

Issue Persists:
Contact Technical Support

Stock Issue

3. Lower Final Concentration
- Test a lower working concentration of GSK864

Precipitation Persists

Success: Soluble Solution

Resolved
4. Use Co-solvent/Formulation

- e.g., DMSO/PEG300/Tween-80

Precipitation Persists

Resolved

5. Apply Sonication
- Brief sonication of final diluted solution

Precipitation Persists
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Resolved Precipitation Persists
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Caption: A workflow for troubleshooting GSK864 solubility issues.
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Mutant IDH1 Signaling and Inhibition by GSK864
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Caption: The signaling pathway of mutant IDH1 and its inhibition by GSK864.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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